Cas no 651731-27-0 (Quinolinium, 2-[(1-decyl-2(1H)-quinolinylidene)methyl]-1-ethyl-, iodide)

• Product Name: Quinolinium, 2-[(1-decyl-2(1H)-quinolinylidene)methyl]-1-ethyl-, iodide
• CAS No: 651731-27-0
• MF: C₃₁H₃₉IN₂
• MW: 566.559240579605
• CID: 403942
• PubChem ID: 71376649
• Update Time: 2025-04-19

Quinolinium, 2-[(1-decyl-2(1H)-quinolinylidene)methyl]-1-ethyl-, iodide Chemical and Physical Properties

Names and Identifiers

• Quinolinium, 2-[(1-decyl-2(1H)-quinolinylidene)methyl]-1-ethyl-, iodide
• 1-decyl-2-[(1-ethylquinolin-2-ylidene)methyl]quinolin-1-ium,iodide
• DTXSID20799323
• 651731-27-0
• 1-Decyl-2-[(1-ethylquinolin-2(1H)-ylidene)methyl]quinolin-1-ium iodide

• Inchi： 1S/C31H39N2.HI/c1-3-5-6-7-8-9-10-15-24-33-29(23-21-27-17-12-14-19-31(27)33)25-28-22-20-26-16-11-13-18-30(26)32(28)4-2;/h11-14,16-23,25H,3-10,15,24H2,1-2H3;1H/q+1;/p-1
• InChI Key： DSXDAQVDDUPNSN-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C2C=CC=CC=2C=CC=1C=C1C=CC2C=CC=CC=2N1CC)CCCCCCCCCC

Computed Properties

• Exact Mass: 526.9102
• Monoisotopic Mass: 566.21580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 622
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 7.1Ų

Experimental Properties

• PSA: 7.12